Cas no 1177253-20-1 (Tert-butyl 4-cyclopentyl-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 4-cyclopentyl-1,4-diazepane-1-carboxylate
• CAS No: 1177253-20-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 2132035
• Update Time: 2023-08-04

Tert-butyl 4-cyclopentyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-cyclopentyl-1,4-diazepane-1-carboxylate
• Tert-butyl 4-cyclopentyl-1,4-diazepane-1-carboxylate

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-10-6-9-16(11-12-17)13-7-4-5-8-13/h13H,4-12H2,1-3H3
• InChI Key： DJDBUYHRUTYLHN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCN(CC1)C1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 32.8